2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(8-methoxy-4-methylquinolin-2-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H17N3O2S2/c1-10-7-15(20-16-12(10)5-4-6-13(16)22-3)23-9-14(21)19-17-18-11(2)8-24-17/h4-8H,9H2,1-3H3,(H,18,19,21)
• InChI Key: GOUIYNCBAGUDMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC=C2OC)SCC(=O)NC3=NC(=CS3)C
• Molecular Formula: C17H17N3O2S2
• Molecular Weight: 359.5 g/mol

Description

2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide, also known as MTAA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to DNA damage and apoptosis. In neurodegenerative diseases, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes and inhibiting the production of reactive oxygen species. In infectious diseases, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to inhibit the replication of viruses and bacteria by interfering with their metabolic pathways.
Biochemical and Physiological Effects
2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to have various biochemical and physiological effects, depending on the context and concentration. In cancer cells, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of oncogenes. In neurodegenerative diseases, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to reduce oxidative stress, inflammation, and neuronal damage. In infectious diseases, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to inhibit viral and bacterial replication, reduce inflammation, and enhance immune function.

Advantages and Limitations for Lab Experiments

2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has several advantages for lab experiments, including its high purity and yield, well-established synthesis method, and potential applications in various fields. However, there are also some limitations, including its relatively high cost, limited availability, and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide, including the development of more efficient synthesis methods, the identification of its specific targets and mechanisms of action, the optimization of its efficacy and safety profiles, and the exploration of its potential applications in other fields. Additionally, the development of 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide derivatives and analogs may lead to the discovery of more potent and selective compounds with improved pharmacological properties. Overall, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide represents a promising chemical compound with potential applications in various fields of scientific research.

Synthesis Methods

2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide can be synthesized using a multistep process that involves the reaction of 8-methoxy-4-methyl-2-quinoline thiol with 4-methyl-2-thiazolylamine, followed by acylation with ethyl chloroacetate, and subsequent deprotection and acetylation. This synthesis method has been optimized to yield high purity and yield of 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide.

Scientific Research Applications

2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurodegenerative diseases, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been studied for its potential neuroprotective effects by reducing oxidative stress and inflammation. In infectious diseases, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to have antiviral and antibacterial properties.